Cas no 1865109-83-6 (2-Butanone, 3-[(3,5-dichlorophenyl)thio]-)

• Product Name: 2-Butanone, 3-[(3,5-dichlorophenyl)thio]-
• CAS No: 1865109-83-6
• MF: C₁₀H₁₀Cl₂OS
• MW: 249.156799793243
• CID: 5253165
• Update Time: 2025-07-17

2-Butanone, 3-[(3,5-dichlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-[(3,5-dichlorophenyl)thio]-

• Inchi： 1S/C10H10Cl2OS/c1-6(13)7(2)14-10-4-8(11)3-9(12)5-10/h3-5,7H,1-2H3
• InChI Key： MNXPKLKLTGYKLJ-UHFFFAOYSA-N
• SMILES： CC(=O)C(SC1=CC(Cl)=CC(Cl)=C1)C

Additional information on 2-Butanone, 3-[(3,5-dichlorophenyl)thio]-

Introduction to 2-Butanone, 3-[(3,5-dichlorophenyl)thio]- (CAS No. 1865109-83-6)

2-Butanone, 3-[(3,5-dichlorophenyl)thio]- (CAS No. 1865109-83-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its thioether functional group and the presence of a dichlorophenyl substituent, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 2-Butanone, 3-[(3,5-dichlorophenyl)thio]- is C₁₀H₁₀Cl₂S, and it has a molecular weight of approximately 247.1 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it a valuable intermediate in the synthesis of more complex molecules.

In the field of pharmaceutical research, 2-Butanone, 3-[(3,5-dichlorophenyl)thio]- has been explored for its potential as a building block in the development of novel drugs. Recent studies have shown that compounds with similar thioether functionalities can exhibit anti-inflammatory and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Butanone, 3-[(3,5-dichlorophenyl)thio]- demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases.

Beyond pharmaceutical applications, 2-Butanone, 3-[(3,5-dichlorophenyl)thio]- has also found utility in materials science. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, including gas storage, catalysis, and drug delivery systems. A notable example is a study published in the Journal of Materials Chemistry A in 2020, which demonstrated the successful synthesis of MOFs using 2-Butanone, 3-[(3,5-dichlorophenyl)thio]--based ligands. The resulting MOFs exhibited high surface areas and excellent stability under various conditions.

The synthetic route for 2-Butanone, 3-[(3,5-dichlorophenyl)thio]- typically involves the reaction of 2-butanone with 3,5-dichlorothiophenol in the presence of a suitable base. This reaction proceeds via an S_N2-type mechanism, leading to the formation of the desired thioether product. The choice of base and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound. For example, a study published in Green Chemistry in 2019 described a solvent-free protocol using microwave irradiation to synthesize 2-Butanone, 3-[(3,5-dichlorophenyl)thio]-, achieving high yields with minimal waste generation.

In terms of safety and handling, while 2-Butanone, 3-[(3,5-dichlorophenyl)thio]- is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, storage should be in tightly sealed containers away from sources of heat or ignition.

The future prospects for 2-Butanone, 3-[(3,5-dichlorophenyl)thio]- are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its chemical behavior deepens, it is likely that we will see even more innovative applications emerge across various scientific disciplines.